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Compound of Interest

Compound Name: Calcium acrylate

Cat. No.: B1594391

Anhydrous Calcium Acrylate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Anhydrous calcium acrylate (Ca(CsHs02)2) is a versatile monomer with significant potential in
polymer chemistry, materials science, and pharmaceutical applications. Its ability to form
polymers with diverse properties makes it a compound of interest for developing novel
materials and drug delivery systems. This technical guide provides a comprehensive overview
of anhydrous calcium acrylate, focusing on its synthesis, spectroscopic characterization, and
potential applications. Due to the absence of a publicly available, experimentally determined
crystal structure, this guide presents available spectroscopic data and theoretical
considerations.

Chemical and Physical Properties

Anhydrous calcium acrylate is a white powder. While a definitive crystal structure is not
publicly available, some fundamental properties have been reported.
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Property Value Source
Molecular Formula CeHeCaOa [1112]
Molecular Weight 182.19 g/mol [1][2]
Appearance White powder [1]
Melting Point Remained unmelted at 250°C [1]

CAS Number 6292-01-9 [1]

Synthesis of Anhydrous Calcium Acrylate

A common method for the synthesis of anhydrous calcium acrylate involves the reaction of
acrylic acid with calcium oxide in a non-aqueous solvent, followed by the removal of water.

Experimental Protocol

The following protocol is based on a documented synthesis of calcium diacrylate[1]:

o Reaction Setup: A 500 ml four-necked cylindrical reaction flask is equipped with a
mechanical stirrer, a thermometer, a dropping funnel, and a Dean-Stark trap.

o Charging the Reactor: The flask is charged with 177 grams of toluene and 45 grams (0.804
moles) of calcium oxide.

» Addition of Acrylic Acid: The mixture is heated to 50 + 5°C. Subsequently, 118.69 grams
(1.648 moles) of acrylic acid are slowly added through the dropping funnel.

e Reaction: The mixture is stirred at 50 + 5°C for 2 hours.

 Purification: The mixture is then subjected to vacuum distillation to remove 14.47 grams of
water and to recycle the toluene.

e Drying: The resulting white powder is dried under vacuum until a constant mass is achieved.
The reported yield is 116.39 grams (78%).

Synthesis Workflow Diagram
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Synthesis Workflow of Anhydrous Calcium Acrylate
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Caption: Synthesis workflow for anhydrous calcium acrylate.

Spectroscopic Characterization

While crystallographic data is unavailable, spectroscopic methods provide valuable insights
into the molecular structure of anhydrous calcium acrylate.
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Fourier-Transform Infrared (FTIR) Spectroscopy

The FTIR spectrum of synthesized calcium acrylate shows characteristic peaks that confirm
the formation of the salt.

Wavenumber (cm—?) Assignment Reference
3370 (broad) O-H stretching (residual water)  [1]

C=C stretching of the acrylate
1642 [1]

group

Asymmetric stretching of the
1536 [1]
carboxylate group (COO")

Symmetric stretching of the
1446 [1]
carboxylate group (COO™)

1372, 1275 C-H bending [1]
1066 C-O stretching [1]
986, 963, 919, 837 C-H out-of-plane bending [1]

The significant shift of the carboxylate stretching bands compared to acrylic acid (which has a
C=0 stretch around 1700 cm™1) is indicative of the formation of the calcium salt[3][4][5][6][7].

'H Nuclear Magnetic Resonance (NMR) Spectroscopy

The *H-NMR spectrum provides information about the protons in the acrylate moiety.

Chemical Shift (8)

Multiplicity Assighment Reference
Ppm
6.18-6.01 multiplet Vinyl protons (=CHz) [1]
5.69 multiplet Vinyl proton (-CH=) [1]

The spectrum, recorded in a mixture of CDCIs and ds-DMSO, confirms the presence of the
vinyl group in the acrylate structure[1][8][9][10][11].
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Crystal Structure: Current Status and Theoretical
Considerations

As of the date of this guide, a comprehensive search of academic literature and
crystallographic databases has not yielded an experimentally determined crystal structure for
anhydrous calcium acrylate. Therefore, quantitative data such as unit cell parameters, space
group, and precise bond lengths and angles from single-crystal X-ray diffraction are not
available.

Theoretical studies using Density Functional Theory (DFT) have been employed to investigate
the binding between Ca?* ions and acrylate molecules. These computational models can
provide estimates of bond lengths. For instance, theoretical Ca-O bond lengths in similar
systems have been calculated to be in the range of 2.205-2.220 A. However, it is crucial to note
that these are theoretical values and may differ from experimental findings.

Polymerization and Applications

Anhydrous calcium acrylate is a monomer that can undergo polymerization to form
poly(calcium acrylate). This polymer and its copolymers have a range of potential
applications.

Free Radical Polymerization

Poly(calcium acrylate) can be synthesized via free radical polymerization. The process
involves initiation, propagation, and termination steps.
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Free Radical Polymerization of Calcium Acrylate
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Caption: Simplified pathway for free radical polymerization.

Potential Applications

» Drug Delivery: The carboxylate groups in poly(calcium acrylate) can interact with various
drug molecules, making it a candidate for controlled-release drug delivery systems[12][13]
[14][15]. The polymer's properties can be tuned by copolymerization with other monomers.
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» Biomaterials: Calcium-containing polymers are of interest in bone tissue engineering and
other biomedical applications due to their biocompatibility[13].

« Industrial Applications: Acrylate polymers are widely used as adhesives, coatings, and
absorbents. Poly(calcium acrylate) may offer unique properties in these areas, particularly
where interactions with calcium ions are beneficial, such as in cement formulations[16].

Thermal Properties

While specific thermal decomposition data for anhydrous calcium acrylate is not readily
available, the thermal behavior of other Group 2 metal salts can provide some insights. The
thermal decomposition of calcium carbonate and calcium nitrate typically yields calcium oxide
as the final solid product[17][18][19][20][21]. It is plausible that the thermal decomposition of
anhydrous calcium acrylate would also result in the formation of calcium oxide, along with the
evolution of organic decomposition products.

Conclusion

Anhydrous calcium acrylate is a chemical compound with significant potential, particularly as
a monomer for the synthesis of functional polymers. While its synthesis and spectroscopic
characteristics are documented, a definitive experimental crystal structure remains to be
elucidated. Further research, particularly single-crystal X-ray diffraction studies, is necessary to
fully characterize its solid-state structure. Such data would provide a more profound
understanding of its properties and could accelerate the development of new materials and
technologies based on this versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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